Cas no 98389-04-9 (Pyrazosulfuron)

Pyrazosulfuron is a sulfonylurea herbicide widely used for selective weed control in rice paddies. It acts by inhibiting acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis, effectively suppressing broadleaf weeds and sedges. Its low application rates (typically 15–30 g a.i./ha) ensure cost-effectiveness while minimizing environmental impact. Pyrazosulfuron exhibits strong systemic activity, enabling thorough weed control with residual effects. It is compatible with integrated pest management (IPM) systems due to its selectivity for rice crops and low toxicity to non-target organisms. The compound’s stability in flooded conditions and soil persistence enhance its efficacy in paddy environments. Proper application timing (early post-emergence) optimizes performance.
Pyrazosulfuron structure
Pyrazosulfuron structure
Product Name:Pyrazosulfuron
CAS No:98389-04-9
MF:C12H14N6O7S
MW:386.340560436249
CID:61967
PubChem ID:93525
Update Time:2025-10-29

Pyrazosulfuron Chemical and Physical Properties

Names and Identifiers

    • Pyrazosulfuron
    • 5-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-1-methylpyrazole-4-carboxylic acid
    • 5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid
    • 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carboxylic acid
    • METROPROLOL SUCCINATE
    • 5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-4-carboxylic acid
    • DTXSID30243564
    • SCHEMBL116670
    • UNII-XRH8L723X7
    • C18889
    • 1H-Pyrazole-4-carboxylic acid, 5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-
    • Q27155701
    • 5-((4,6-DIMETHOXYPYRIMIDIN-2-YLCARBAMOYL)SULFAMOYL)-1-METHYLPYRAZOLE-4-CARBOXYLIC ACID
    • 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methyl-pyrazole-4-carboxylic acid
    • 98389-04-9
    • NS00126180
    • AKOS015901205
    • 1H-Pyrazole-4-carboxylic acid,5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-
    • Pyrazosulfuron [ISO]
    • FT-0699285
    • BCP11802
    • 5-(4,6-dimethoxy-2-pyrimidinylaminocarbonylsulfamoyl)-1-methyl-1h-pyrazole-4-carboxylic acid
    • Pyrazosulfuron [ISO:BSI]
    • JV6
    • CHEMBL2289013
    • 5-(((((4,6-DIMETHOXY-2-PYRIMIDINYL)AMINO)CARBONYL)AMINO)SULFONYL)-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • CHEBI:82037
    • XRH8L723X7
    • 5-[[[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid; Pyrazosulfuron
    • VXMNDQDDWDDKOQ-UHFFFAOYSA-N
    • MDL: MFCD01693546
    • Inchi: 1S/C12H14N6O7S/c1-18-9(6(5-13-18)10(19)20)26(22,23)17-12(21)16-11-14-7(24-2)4-8(15-11)25-3/h4-5H,1-3H3,(H,19,20)(H2,14,15,16,17,21)
    • InChI Key: VXMNDQDDWDDKOQ-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(=O)O)C=NN1C)(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

  • Exact Mass: 386.06400
  • Monoisotopic Mass: 386.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0
  • Topological Polar Surface Area: 183A^2

Experimental Properties

  • Density: 1.7100
  • Melting Point: 181-182°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.692
  • PSA: 183.01000
  • LogP: 0.98060

Pyrazosulfuron Security Information

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Pyrazosulfuron Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:98389-04-9)吡嘧磺隆(母酸)
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Purity:99%
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Additional information on Pyrazosulfuron

Pyrazosulfuron (CAS No. 98389-04-9): A Comprehensive Overview of Its Chemical Properties and Applications

Pyrazosulfuron, identified by the chemical compound code CAS No. 98389-04-9, is a significant molecule in the realm of agrochemical research and development. This compound belongs to the sulfonylurea class of herbicides, a category renowned for its efficacy in controlling broadleaf and grassy weeds. The chemical structure of Pyrazosulfuron incorporates a pyrazole ring, which is a key feature contributing to its biological activity. The presence of sulfonylurea moieties enhances its interaction with specific enzymes involved in plant growth regulation, leading to selective weed control.

The synthesis and characterization of Pyrazosulfuron have been subjects of extensive research due to its potential in improving agricultural productivity. Recent studies have highlighted the importance of understanding the molecular interactions between Pyrazosulfuron and its target enzymes, particularly acetolactate synthase (ALS), which plays a crucial role in plant amino acid biosynthesis. By inhibiting ALS, Pyrazosulfuron effectively disrupts the growth of weeds, making it a valuable tool for farmers seeking sustainable weed management solutions.

In terms of chemical properties, Pyrazosulfuron exhibits moderate solubility in water and organic solvents, which influences its formulation and application methods. Its stability under various environmental conditions has been a focus of research, ensuring that it remains effective when applied in diverse climatic settings. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structural features and confirm its purity.

The environmental impact of Pyrazosulfuron has also been a critical area of investigation. Studies have demonstrated that when applied according to recommended guidelines, Pyrazosulfuron degrades into non-toxic metabolites within a reasonable timeframe. This biodegradability is essential for minimizing any long-term ecological risks associated with its use. Furthermore, research has explored the potential for developing formulations that enhance the environmental profile of Pyrazosulfuron, such as slow-release granules that reduce application frequency and associated runoff.

Field trials have provided valuable insights into the efficacy of Pyrazosulfuron across different crop types and weed species. Its ability to provide broad-spectrum weed control has made it a preferred choice for many agricultural systems. However, the development of resistant weed populations has necessitated ongoing research into managing resistance mechanisms. This includes exploring the use of Pyrazosulfuron in combination with other herbicides or cultural practices that can delay or mitigate resistance development.

The regulatory landscape surrounding Pyrazosulfuron reflects its importance as an agrochemical product. Regulatory agencies worldwide have evaluated its safety profile for both human health and the environment before granting approval for use. These evaluations include comprehensive toxicological studies that assess acute and chronic exposure risks. The results from these studies have been instrumental in establishing safe usage guidelines that protect both farmers and consumers.

Recent advancements in biotechnology have opened new avenues for utilizing Pyrazosulfuron in innovative ways. For instance, genetic engineering approaches have been explored to develop crops that are more tolerant to this herbicide, allowing farmers to use it more effectively without harming their primary crops. Additionally, researchers are investigating novel delivery systems that could improve the precision and efficiency of Pyrazosulfuron application, thereby reducing overall usage rates and environmental impact.

The economic implications of Pyrazosulfuron are also noteworthy. Its adoption by farmers has contributed to increased crop yields and reduced labor costs associated with manual weed control methods. This economic benefit is particularly significant in regions where weed competition severely limits agricultural productivity. As such, Pyrazosulfuron has played a role in supporting food security initiatives by enhancing agricultural output.

Looking ahead, the future development of Pyrazosulfuron is likely to focus on improving its sustainability profile while maintaining or enhancing its efficacy. Research efforts are expected to continue exploring new applications and formulations that align with global trends toward greener agriculture practices. The integration of digital tools such as precision agriculture technologies may also enhance the targeted use of Pyrazosulfuron, further optimizing its benefits.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98389-04-9)吡嘧磺隆(母酸)
LE26056369
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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